Cas no 1361778-17-7 (C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine)

• Product Name: C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine
• CAS No: 1361778-17-7
• MF: C₁₃H₁₀Cl₂FN
• MW: 270.129604816437
• CID: 4994467
• Update Time: 2025-06-26

C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3',5'-dichloro-2-fluoro-biphenyl-4-yl)-methylamine
• C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine

• Inchi： 1S/C13H10Cl2FN/c14-10-4-9(5-11(15)6-10)12-2-1-8(7-17)3-13(12)16/h1-6H,7,17H2
• InChI Key： HZQAYXBKQRJIRD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(CN)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine

C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine: A Comprehensive Overview

C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine, also known by its CAS number 1361778-17-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with chlorine and fluorine atoms, along with a methylamine group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

The biphenyl system in this compound plays a crucial role in its chemical behavior. Biphenyls are known for their aromatic stability and ability to participate in various chemical reactions, such as electrophilic substitution and nucleophilic aromatic substitution. The presence of chlorine and fluorine substituents further enhances the reactivity of the molecule by introducing electron-withdrawing effects. These effects not only stabilize certain transition states but also make the compound more susceptible to specific types of reactions. Recent studies have highlighted the importance of such substituted biphenyls in the development of advanced materials, including organic semiconductors and pharmaceutical agents.

One of the most notable features of C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine is its methylamine group. This group introduces basicity to the molecule, enabling it to act as a nucleophile in various reactions. The interaction between the methylamine group and other functional groups can lead to the formation of stable intermediates or products, which are essential in many synthetic pathways. For instance, this compound has been utilized in the synthesis of heterocyclic compounds, which are widely used in drug discovery and agrochemicals.

Recent advancements in synthetic chemistry have further expanded the potential applications of this compound. Researchers have explored its use as a building block for constructing complex molecular architectures. For example, through Suzuki-Miyaura coupling reactions, this compound can be incorporated into larger molecules with tailored properties. Such applications are particularly relevant in the field of materials science, where precise control over molecular structure is crucial for achieving desired functionalities.

In addition to its synthetic applications, C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine has shown promise in biological systems. Studies have demonstrated that this compound exhibits moderate activity against certain enzymes, making it a potential lead compound for drug development. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The synthesis of this compound involves a series of well-established organic reactions. Typically, it is prepared through a combination of nucleophilic aromatic substitution and alkylation steps. The use of appropriate catalysts and reaction conditions is critical to ensuring high yields and purity. Recent optimizations in these synthetic protocols have significantly improved the efficiency of production, making this compound more accessible for large-scale applications.

From an environmental perspective, understanding the degradation pathways of C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine is essential for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under specific conditions, although further investigation is needed to determine its long-term effects on ecosystems.

In conclusion, C-(3',5'-Dichloro-2-fluoro-biphenyl-4-yl)-methylamine (CAS No: 1361778-17-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to evolve, this compound is likely to find even more innovative uses in the future.